Cas no 36700-39-7 ((E)-N-(3-Methylaminopropyl)-2-thiopheneacrylamide)

• Product name: (E)-N-(3-Methylaminopropyl)-2-thiopheneacrylamide
• CAS No: 36700-39-7
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 921551
• PubChem ID: 43600802

(E)-N-(3-Methylaminopropyl)-2-thiopheneacrylamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3-Methylaminopropyl)-2-thiopheneacrylamide
• (E)-N-(3-Methylamino
• (E)-N-[3-(methylamino)propyl]-3-thiophen-2-ylprop-2-enamide
• (2E)-N-[3-(Methylamino)propyl]-3-(thiophen-2-yl)prop-2-enamide
• Pyrantel Embonate Imp. B (EP); Pyrantel Embonate Impurity B
• DTXSID50656218
• N-(3-Methylaminopropyl)-2-thiopheneacrylamide
• starbld0031018
• Pyrantel embonate impurity B [EP IMPURITY]
• (E)-N-[3-(Methylamino)propyl]-3-(thiophen-2-yl)prop-2-enamide
• 2-Propenamide, N-(3-(methylamino)propyl)-3-(2-thienyl)-, (E)-
• UNII-3O5VGT3JZL
• (E)-N-(3-(Methylamino)propyl)-3-(thiophen-2-yl)prop-2-enamide
• DB-299986
• 3O5VGT3JZL
• 36700-39-7
• (E)-N-(3-(Methylamino)propyl)-3-(thiophen-2-yl)acrylamide

• Inchi： InChI=1S/C11H16N2OS/c1-12-7-3-8-13-11(14)6-5-10-4-2-9-15-10/h2,4-6,9,12H,3,7-8H2,1H3,(H,13,14)/b6-5+
• InChI Key： NQKWXBJGZHHURS-AATRIKPKSA-N
• SMILES： CNCCCNC(=O)C=CC1=CC=CS1

Computed Properties

• Exact Mass: 224.09800
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 72.86000
• LogP: 2.71820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (E)-N-(3-Methylaminopropyl)-2-thiopheneacrylamide

Comprehensive Overview of (E)-N-(3-Methylaminopropyl)-2-thiopheneacrylamide (CAS No. 36700-39-7): Properties, Applications, and Research Insights

(E)-N-(3-Methylaminopropyl)-2-thiopheneacrylamide (CAS No. 36700-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene-based acrylamide derivative exhibits unique structural features, including a conjugated thiopheneacrylamide backbone and a 3-methylaminopropyl side chain, which contribute to its versatile reactivity and potential applications. Researchers are particularly interested in its molecular interactions and bioactivity profiles, making it a subject of ongoing studies in drug discovery and functional material design.

The compound's E-configuration (trans-isomer) is critical for its stereospecific properties, influencing its binding affinity with biological targets. Recent studies highlight its role as a pharmacophore scaffold in developing kinase inhibitors and antimicrobial agents. Its thiophene moiety enhances electron delocalization, which is valuable in designing organic semiconductors and photovoltaic materials—areas currently trending in renewable energy research. Users searching for "thiophene derivatives in drug design" or "CAS 36700-39-7 applications" will find this compound relevant due to its interdisciplinary potential.

From a synthetic chemistry perspective, (E)-N-(3-Methylaminopropyl)-2-thiopheneacrylamide is synthesized via Michael addition or amide coupling reactions, with yields optimized through catalysts like HATU or EDC. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), a key concern for industrial buyers. The compound's stability under ambient conditions and solubility in polar solvents (e.g., DMSO, methanol) further broaden its utility in lab-scale formulations.

Emerging trends in AI-driven molecular modeling have spurred interest in this compound's QSAR (Quantitative Structure-Activity Relationship) profiles. Computational studies predict its potential as a GPCR modulator, aligning with searches for "neuroactive thiophene compounds." Additionally, its low cytotoxicity (reported in vitro) makes it a candidate for cosmetic ingredient research, particularly in anti-aging formulations—a hot topic in consumer health forums.

Regulatory and safety data indicate that CAS 36700-39-7 requires standard laboratory handling (gloves, ventilation) but lacks severe hazards, addressing common queries about "safety of thiophene acrylamides." Its non-hygroscopic nature simplifies storage, a practical advantage for supply chain stakeholders. Patent databases reveal its inclusion in proprietary OLED materials and biodegradable polymers, reflecting its industrial relevance.

In conclusion, (E)-N-(3-Methylaminopropyl)-2-thiopheneacrylamide bridges gaps between academic research and industrial innovation. Its dual utility in life sciences and advanced materials ensures sustained demand, while its well-documented synthesis and characterization support reproducibility—a priority for researchers. As sustainable chemistry gains traction, this compound's eco-friendly derivatization pathways may further elevate its prominence in green technology applications.